2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-(furan-2-yl)-4-[[3-[2-(3-methoxyphenoxy)ethoxy]phenyl]methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C23H19NO6/c1-26-17-6-3-8-19(15-17)28-12-11-27-18-7-2-5-16(13-18)14-20-23(25)30-22(24-20)21-9-4-10-29-21/h2-10,13-15H,11-12H2,1H3/b20-14+
• InChI Key: RIDHQWYOTPJIIS-XSFVSMFZSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCOC2=CC=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=CO4
• Isomeric SMILES: COC1=CC(=CC=C1)OCCOC2=CC=CC(=C2)/C=C/3\C(=O)OC(=N3)C4=CC=CO4
• Molecular Formula: C23H19NO6
• Molecular Weight: 405.4 g/mol

Description

2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one, also known as FMB-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMB-1 has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to act through multiple pathways. 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has been found to inhibit the NF-κB signaling pathway, which is known to play a role in inflammation and cancer. 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has also been found to activate the p38 MAPK signaling pathway, which is involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has been found to have several biochemical and physiological effects. In vitro studies have shown that 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has been shown to have anti-viral activity against the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one in lab experiments is its ability to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This makes it a promising candidate for the development of new drugs. However, one limitation of using 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one in lab experiments is its relatively low solubility in water, which may limit its bioavailability.

Future Directions

There are several future directions for research on 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one. One direction is to further investigate the mechanism of action of 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one and its potential therapeutic applications. Another direction is to develop new derivatives of 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one that may have improved solubility and bioavailability. Additionally, future research could focus on the development of new drug delivery systems for 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one to improve its efficacy.

Scientific Research Applications

2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has been extensively studied for its potential therapeutic applications. In vitro studies have shown that 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, 2-(2-furyl)-4-{3-[2-(3-methoxyphenoxy)ethoxy]benzylidene}-1,3-oxazol-5(4H)-one has been shown to have anti-viral activity against the hepatitis C virus.